Cas no 552334-85-7 (ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-)

• Product Name: ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-
• CAS No: 552334-85-7
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• CID: 3345388
• PubChem ID: 21303220
• Update Time: 2025-04-21

ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-
• 552334-85-7
• AKOS009133455
• SCHEMBL13332697
• Acetonitrile, 2-[[2-(methylthio)ethyl]amino]-

• Inchi： 1S/C5H10N2S/c1-8-5-4-7-3-2-6/h7H,3-5H2,1H3
• InChI Key： SBWSBGULTPYDLP-UHFFFAOYSA-N
• SMILES： S(C)CCNCC#N

Computed Properties

• Exact Mass: 130.05646950Da
• Monoisotopic Mass: 130.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.1Ų